Cas no 941266-86-0 (5-4-(3-chlorobenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(3-chlorobenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile
• CAS No: 941266-86-0
• MF: C₂₄H₂₁ClN₄O₃
• MW: 448.901544332504
• CID: 5428859
• PubChem ID: 16647651
• Update Time: 2025-05-25

5-4-(3-chlorobenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• VU0609890-1
• 5-[4-(3-CHLOROBENZOYL)PIPERAZIN-1-YL]-2-[(1E)-2-(3-METHOXYPHENYL)ETHENYL]-1,3-OXAZOLE-4-CARBONITRILE
• 5-[4-(3-chlorobenzoyl)piperazin-1-yl]-2-[(E)-2-(3-methoxyphenyl)ethenyl]-1,3-oxazole-4-carbonitrile
• (E)-5-(4-(3-chlorobenzoyl)piperazin-1-yl)-2-(3-methoxystyryl)oxazole-4-carbonitrile
• AKOS001558372
• 941266-86-0
• F3309-0474
• 5-[4-(3-Chlorobenzoyl)-1-piperazinyl]-2-[2-(3-methoxyphenyl)ethenyl]-4-oxazolecarbonitrile
• 5-4-(3-chlorobenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C24H21ClN4O3/c1-31-20-7-2-4-17(14-20)8-9-22-27-21(16-26)24(32-22)29-12-10-28(11-13-29)23(30)18-5-3-6-19(25)15-18/h2-9,14-15H,10-13H2,1H3
• InChI Key： LKSJQJRINIIEBN-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC(Cl)=C3)CC2)=C(C#N)N=C1C=CC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 448.1302182g/mol
• Monoisotopic Mass: 448.1302182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 703.6±70.0 °C(Predicted)
• pka: 0.39±0.10(Predicted)

Additional information on 5-4-(3-chlorobenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile

Introduction to Compound with CAS No. 941266-86-0 and Its Applications in Modern Chemical Biology

Compound with the CAS number 941266-86-0 is a sophisticated molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, formally known as 5-4-(3-chlorobenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile, represents a pinnacle of molecular design in pharmaceutical research. Its intricate structure, characterized by a piperazine ring, an oxazole core, and various aromatic substituents, makes it a versatile candidate for exploring new therapeutic avenues.

The< strong>piperazine moiety in the molecule is particularly noteworthy for its role in drug design. Piperazine derivatives are well-known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the development of drugs targeting neurological disorders, parasitic infections, and other diseases. The presence of a< strong>3-chlorobenzoyl group further enhances the compound's potential by introducing a polar, electron-withdrawing moiety that can modulate its binding affinity and selectivity.

The< strong>E)-2-(3-methoxyphenyl)ethenyl substituent adds another layer of complexity to the molecule, contributing to its overall pharmacological profile. This part of the structure is reminiscent of chromenone derivatives, which have been extensively studied for their bioactivity. The combination of these elements suggests that this compound could exhibit a range of biological activities, making it a promising candidate for further investigation.

The< strong>1,3-oxazole core is another critical feature of this compound. Oxazoles are heterocyclic compounds that have shown significant promise in medicinal chemistry due to their stability and ability to engage with biological targets. The incorporation of an oxazole ring into this molecule not only enhances its structural diversity but also opens up possibilities for unique interactions with biological systems.

The< strong>4-carbonitrile group at the end of the molecule adds a polar character that can influence solubility and metabolic stability. This feature is particularly important in drug development, as it can affect how the compound is absorbed, distributed, metabolized, and excreted by the body. The carbonitrile group can also serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of the compound for specific applications.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). These interactions are crucial for many biological processes and are often difficult to target with traditional small-molecule drugs. The complex structure of compound< strong>CAS No. 941266-86-0, with its multiple functional groups and heterocyclic cores, makes it a potential candidate for disrupting or enhancing PPIs relevant to various diseases.

One area where this compound shows particular promise is in the treatment of neurological disorders. Piperazine derivatives have been successfully used in drugs targeting conditions such as schizophrenia and epilepsy. The unique combination of functional groups in this molecule could potentially lead to the development of new therapies that are more effective or have fewer side effects than existing treatments.

The< strong>E)-2-(3-methoxyphenyl)ethenyl moiety also suggests potential applications in anti-inflammatory and anti-cancer research. Phenolic compounds are known for their anti-inflammatory properties, and the methoxy group can enhance bioavailability while reducing toxicity. Additionally, the oxazole core has been identified as a key structural element in several anti-cancer agents, indicating that this compound could have similar therapeutic effects.

Recent studies have begun to explore the use of computational methods to predict the bioactivity of complex molecules like< strong>5-4-(3-chlorobenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile. These methods leverage machine learning algorithms to analyze large datasets and identify patterns that correlate with biological activity. By integrating these computational approaches with experimental data, researchers can accelerate the discovery process and identify promising candidates for further development.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key parts of the molecule efficiently. These synthetic strategies not only highlight the ingenuity of modern chemical research but also provide valuable tools for developing other complex molecules.

In conclusion, compound with CAS number< strong>941266-86-0, specifically named as5-4-(3-chlorobenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile, is a remarkable example of how molecular design can lead to novel therapeutic agents. Its unique structure and diverse functional groups make it a versatile tool for exploring new treatments across multiple disease areas. As research continues to uncover its potential applications, this compound promises to play an important role in advancing our understanding and treatment options in chemical biology.